Cas no 618397-02-7 (ethyl (1,1-dioxo-1lambda6-thiolan-3-yl)carbamoylformate)

• Product name: ethyl (1,1-dioxo-1lambda6-thiolan-3-yl)carbamoylformate
• CAS No: 618397-02-7
• MF: C₈H₁₃NO₅S
• MW: 235.257521390915
• CID: 6576103

ethyl (1,1-dioxo-1lambda6-thiolan-3-yl)carbamoylformate Chemical and Physical Properties

Names and Identifiers

• ethyl (1,1-dioxo-1lambda6-thiolan-3-yl)carbamoylformate
• ethyl 2-((1,1-dioxidotetrahydrothiophen-3-yl)amino)-2-oxoacetate
• Acetic acid, 2-oxo-2-[(tetrahydro-1,1-dioxido-3-thienyl)amino]-, ethyl ester

• Inchi： 1S/C8H13NO5S/c1-2-14-8(11)7(10)9-6-3-4-15(12,13)5-6/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： YAIIVDUIVIJIQG-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=O)NC1CCS(=O)(=O)C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 10.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (1,1-dioxo-1lambda6-thiolan-3-yl)carbamoylformate

Recent Advances in the Study of Ethyl (1,1-dioxo-1lambda6-thiolan-3-yl)carbamoylformate (CAS: 618397-02-7)

Ethyl (1,1-dioxo-1lambda6-thiolan-3-yl)carbamoylformate (CAS: 618397-02-7) is a synthetic compound of growing interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfone and carbamate functionalities, has recently emerged as a promising scaffold for drug development, particularly in the areas of enzyme inhibition and targeted therapeutics. Recent studies have focused on its potential applications in modulating biological pathways and its role as a versatile intermediate in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's inhibitory effects on cysteine proteases, a class of enzymes implicated in various pathological conditions. The research team demonstrated that derivatives of ethyl (1,1-dioxo-1lambda6-thiolan-3-yl)carbamoylformate showed significant activity against cathepsin B, with IC50 values in the low micromolar range. The study employed X-ray crystallography to elucidate the binding mode of the compound within the enzyme's active site, revealing key interactions with the catalytic cysteine residue.

In parallel research, scientists at several pharmaceutical companies have investigated this compound as a building block for novel kinase inhibitors. The sulfone moiety in particular has been shown to contribute to both binding affinity and metabolic stability in preclinical models. A recent patent application (WO2023051234) describes its incorporation into selective JAK3 inhibitors with improved pharmacokinetic profiles compared to earlier generations of compounds.

The synthetic accessibility of ethyl (1,1-dioxo-1lambda6-thiolan-3-yl)carbamoylformate has also been a focus of recent methodological developments. A 2024 publication in Organic Process Research & Development reported an optimized, scalable synthesis route that achieves the compound in 78% overall yield from commercially available starting materials. This advancement addresses previous challenges in large-scale production and purification, potentially facilitating its broader adoption in drug discovery programs.

Emerging safety data from preclinical toxicology studies suggest that the compound exhibits favorable ADME (absorption, distribution, metabolism, and excretion) properties, with good oral bioavailability and minimal off-target effects in animal models. These findings, presented at the 2024 American Chemical Society National Meeting, position ethyl (1,1-dioxo-1lambda6-thiolan-3-yl)carbamoylformate as an attractive starting point for further medicinal chemistry optimization.

Looking forward, researchers anticipate that this compound will play an increasingly important role in the development of targeted therapies, particularly in oncology and inflammatory diseases. Its unique combination of structural features offers multiple vectors for chemical modification, enabling the fine-tuning of pharmacological properties. Several research groups have reported preliminary success in using this scaffold to develop dual-acting inhibitors that simultaneously target multiple nodes in disease-relevant pathways.